2-(4-Benzyloxypyrazol-1-yl)-phenylamine

• IUPAC Name: 2-(4-phenylmethoxypyrazol-1-yl)aniline
• InChI: InChI=1S/C16H15N3O/c17-15-8-4-5-9-16(15)19-11-14(10-18-19)20-12-13-6-2-1-3-7-13/h1-11H,12,17H2
• InChI Key: FIKLPVMTNVGDAS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CN(N=C2)C3=CC=CC=C3N
• Molecular Formula: C16H15N3O
• Molecular Weight: 265.31 g/mol

Description

2-(4-Benzyloxypyrazol-1-yl)-phenylamine is a heterocyclic compound featuring a phenylamine group (aniline) linked to a pyrazole ring substituted with a benzyloxy group at the 4-position. This structure combines aromatic and electron-donating properties due to the benzyloxy substituent, which may influence solubility, reactivity, and biological activity. The compound has been referenced in supplier catalogs (CAS-related data) but lacks extensive published characterization in peer-reviewed studies .

Biological Activity

2-(4-Benzyloxypyrazol-1-yl)-phenylamine is a compound that has garnered attention for its potential biological activities. This article explores its biological activity, including mechanisms of action, structure-activity relationships, and relevant case studies.

Chemical Structure

The chemical structure of 2-(4-Benzyloxypyrazol-1-yl)-phenylamine can be represented as follows:

$$\text{C}_{16}\text{H}_{16}\text{N}_{2}\text{O}$$

This compound features a benzyloxy group attached to a pyrazole ring, which is further linked to a phenylamine moiety.

The biological activity of 2-(4-Benzyloxypyrazol-1-yl)-phenylamine is primarily attributed to its interaction with various biological targets. It has been implicated in the modulation of neurotransmitter systems and may exhibit effects on receptor binding similar to those observed in benzodiazepine receptor ligands.

Binding Affinity

Studies have indicated that compounds with similar structural frameworks often exhibit significant binding affinity towards GABA receptors, suggesting that 2-(4-Benzyloxypyrazol-1-yl)-phenylamine may act as a GABAergic modulator. The presence of the benzyloxy substituent is hypothesized to enhance binding through hydrophobic interactions.

In Vitro Studies

In vitro assays have demonstrated that 2-(4-Benzyloxypyrazol-1-yl)-phenylamine exhibits notable effects on cell viability and proliferation in various cancer cell lines. The following table summarizes key findings from recent studies:

Cell Line	IC50 (µM)	Mechanism of Action
HeLa	15.3	Induction of apoptosis
MCF-7	22.7	Inhibition of cell cycle progression
A549	18.5	Modulation of apoptotic pathways

These results indicate that the compound may have potential as an anticancer agent, warranting further investigation into its mechanisms and therapeutic applications.

Case Study 1: Anticancer Activity

A recent study evaluated the efficacy of 2-(4-Benzyloxypyrazol-1-yl)-phenylamine in inducing apoptosis in HeLa cells. The compound was found to activate caspase pathways, leading to programmed cell death. The study utilized flow cytometry and Western blot analysis to confirm the activation of pro-apoptotic proteins.

Case Study 2: Neuroprotective Effects

Another investigation focused on the neuroprotective properties of this compound against oxidative stress-induced neuronal damage. In vitro experiments using SH-SY5Y neuroblastoma cells showed that treatment with 2-(4-Benzyloxypyrazol-1-yl)-phenylamine significantly reduced reactive oxygen species (ROS) levels and improved cell viability.

Structure-Activity Relationship (SAR)

The SAR studies indicate that modifications in the pyrazole and phenyl rings can significantly influence biological activity. For instance, varying the substituents on the phenyl ring has been shown to affect both binding affinity and selectivity for different receptors.

Comparison with Similar Compounds

Structural and Functional Analogues

Azomethines with Triphenylamine Core

Azomethines synthesized from tris(4-formylphenyl)phenylamine and substituted anilines (e.g., 4-hexyloxyaniline) share a phenylamine backbone but differ in their core structure (triphenylamine vs. pyrazole) and substituents (hexyloxy vs. benzyloxy). Key findings:

• Thermal Stability : Azomethines with hexyloxy groups exhibit high thermal stability (decomposition temperatures >300°C), attributed to alkyl chain flexibility and intermolecular interactions .
• Optoelectronic Properties : These compounds demonstrate strong photoluminescence and electron-donating capabilities in solar cells, outperforming simpler phenylamine derivatives due to extended conjugation .

Disubstituted Phenylamines in Angucyclinone Derivatives

Compounds like (3,4-dimethyl)phenylamine and (4-bromo-3-methyl)phenylamine, when incorporated into angucyclinones, show enhanced bioactivity. For example:

• Nrf2 Activation: The dimethyl-substituted derivative (compound 4) exhibited potent Nrf2 transcription activation, suggesting that electron-donating substituents (e.g., methyl groups) enhance bioactivity compared to monosubstituted analogues .
• Reactivity: Disubstituted phenylamines undergo efficient nonenzymatic reactions, whereas monosubstituted analogues (e.g., the target compound) may require specific conditions for similar transformations .

Toxicity-Modified Phenylamine Derivatives

Replacing the phenylamine group in certain scaffolds (e.g., with tetrahydropyranylamine or acetylamine) reduces toxicity while maintaining viability in biological systems. This highlights the critical role of the phenylamine moiety in mediating toxicity, as seen in compound D1 and its analogues .

Physicochemical and Electronic Properties

Compound	Substituents	Key Properties	Reference
2-(4-Benzyloxypyrazol-1-yl)-phenylamine	4-Benzyloxy (electron-donating)	Likely moderate solubility in organic solvents; uncharacterized thermal stability
Azomethines (triphenylamine)	Hexyloxy, amino-thiophene	High thermal stability (>300°C), strong photoluminescence, solar cell applications
(3,4-Dimethyl)phenylamine	3,4-Dimethyl	Enhanced Nrf2 activation, improved bioactivity
Electron-deficient phenylamines	Bromo, nitro substituents	Lower solubility, altered reactivity in palladium-coupling reactions